(r)-1-(4-(1h-Pyrazol-1-yl)phenyl)ethan-1-amine

• IUPAC Name: (1R)-1-(4-pyrazol-1-ylphenyl)ethanamine
• InChI: InChI=1S/C11H13N3/c1-9(12)10-3-5-11(6-4-10)14-8-2-7-13-14/h2-9H,12H2,1H3/t9-/m1/s1
• InChI Key: BCWSPVPPKRRCPI-SECBINFHSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)N2C=CC=N2)N
• Isomeric SMILES: C[C@H](C1=CC=C(C=C1)N2C=CC=N2)N
• Molecular Formula: C11H13N3
• Molecular Weight: 187.24 g/mol

Description

(r)-1-(4-(1h-Pyrazol-1-yl)phenyl)ethan-1-amine, also known as R-PIA, is a potent and selective adenosine A1 receptor agonist. It has been extensively studied for its potential therapeutic applications in various diseases, including cardiovascular, neurological, and metabolic disorders.

Scientific Research Applications

Anticancer Potential

A series of novel compounds related to the pyrazole structure, including variants similar to (r)-1-(4-(1h-Pyrazol-1-yl)phenyl)ethan-1-amine, have been synthesized and evaluated for their anticancer properties. These compounds showed moderate to significant cytotoxicity against various human cancer cell lines, such as HeLa (human cervix), NCI-H460 (human lung), PC-3 (human prostate), and NIH-3T3 (mouse embryo fibroblasts) cell lines, with some analogs demonstrating superior activity compared to standard drugs like etoposide. This suggests a potential research avenue for exploring (r)-1-(4-(1h-Pyrazol-1-yl)phenyl)ethan-1-amine derivatives as anticancer agents (Alam et al., 2018).

σ(1) Receptor Antagonism

Research into 1-arylpyrazoles, which are structurally related to (r)-1-(4-(1h-Pyrazol-1-yl)phenyl)ethan-1-amine, has led to the development of potent σ(1) receptor (σ(1)R) antagonists. These compounds have been evaluated in vitro and showed significant activity, with one specific compound, 4-{2-[5-methyl-1-(naphthalen-2-yl)-1H-pyrazol-3-yloxy]ethyl}morpholine (S1RA, E-52862), emerging as a promising clinical candidate due to its effectiveness in neurogenic and neuropathic pain models. This indicates the potential application of (r)-1-(4-(1h-Pyrazol-1-yl)phenyl)ethan-1-amine derivatives in pain management and neurological research (Díaz et al., 2012).

Antimicrobial Activity

Pyrazole derivatives have been synthesized and evaluated for their antimicrobial properties, showing activity against various bacterial and fungal strains. This suggests that compounds related to (r)-1-(4-(1h-Pyrazol-1-yl)phenyl)ethan-1-amine could have potential applications in developing new antimicrobial agents, contributing to the fight against resistant microbial strains (Farghaly & El-Kashef, 2005).

Material Science and Polymer Modification

In material science, pyrazole derivatives have been utilized to modify poly vinyl alcohol/acrylic acid hydrogels through condensation reactions with various amines, leading to enhanced thermal stability and significant antibacterial and antifungal activities. This indicates the utility of (r)-1-(4-(1h-Pyrazol-1-yl)phenyl)ethan-1-amine derivatives in the development and functional modification of polymeric materials for medical and industrial applications (Aly & El-Mohdy, 2015).